Cas no 102692-35-3 (4,4'-Difluorochalcone)
4,4'-Difluorochalcone structure
Product Name:4,4'-Difluorochalcone
CAS No:102692-35-3
MF:C15H10F2O
MW:244.236111164093
CID:137319
PubChem ID:5286094
Update Time:2025-04-19
4,4'-Difluorochalcone Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1,3-bis(4-fluorophenyl)-, (2E)-
- 4,4'-DICHLOROCHALCONE
- (2E)-1,3-bis(4-fluorophenyl)prop-2-en-1-one
- 4,4'-Difluor-chalcon
- 4,4'-Difluorochalcone
- 4-fluorobenzal-4'-fluoroacetophenone
- trans-4,4'-Difluorochalcone
- TRANS-4,4-DIFLUOROCHALCONE
- AKOS 94381
- (E)-4,4'-Difluorochalcone
- TRANS-4,4'-DICHLOROCHALCONE
- (E)-4'-Fluoro-α-(4-fluorobenzylidene)acetophenone
- trans-4,4'-Difluorochalcone98%
- trans-4,4'-Difluorochalcone 98%
- InChI=1/C15H10F2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+
- D90127
- A819305
- 2-Propen-1-one,1,3-bis(4-fluorophenyl)-,(2E)-
- 4,4'-difluoro chalcone
- NSC54889
- AZBVDMNDUOURGI-XCVCLJGOSA-N
- (E)-1,3-bis(4-fluorophenyl)-2-propen-1-one
- (E)-1,3-Bis-(4-fluoro-phenyl)-propenone
- (2E)-1,3-Bis(4-fluorophenyl)-2-propen-1-one #
- 102692-35-3
- AO-476/06254035
- 2805-56-3
- AKOS001326227
- 4,4-DICHLOROCHALCONE
- 1,3-bis(4-fluorophenyl)-2-propen-1-one
- MFCD00219906
- AC-27896
- 4,4/'-DICHLOROCHALCONE
- CHEMBL417873
- BDBM50068258
- (E)-1,3-bis(4-fluorophenyl)prop-2-en-1-one
- Z46048777
- NSC-54889
- (E)-1-(4''-Fluorophenyl)-3-(4''''-fluorophenyl)prop-2-en-1-one
- PS-7537
- (E)-1, 3-bis(4-fluorophenyl)prop-2-en-1-one
- AZBVDMNDUOURGI-XCVCLJGOSA-
-
- MDL: MFCD00219906
- Inchi: 1S/C15H10F2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+
- InChI Key: AZBVDMNDUOURGI-XCVCLJGOSA-N
- SMILES: FC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 244.07000
- Monoisotopic Mass: 244.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: solid
- Density: 1.232
- Melting Point: 117-119 °C(lit.)
- Boiling Point: 356.6°Cat760mmHg
- Flash Point: 136.5°C
- Refractive Index: 1.592
- PSA: 17.07000
- LogP: 3.86090
- Solubility: Not determined
4,4'-Difluorochalcone Security Information
- Hazard Statement: Irritant
- WGK Germany:3
-
Hazardous Material Identification:
4,4'-Difluorochalcone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D447893-1g |
4,4'-Difluorochalcone |
102692-35-3 | 1g |
$ 50.00 | 2022-06-05 | ||
| TRC | D447893-5g |
4,4'-Difluorochalcone |
102692-35-3 | 5g |
$ 95.00 | 2022-06-05 | ||
| TRC | D447893-10g |
4,4'-Difluorochalcone |
102692-35-3 | 10g |
$ 135.00 | 2022-06-05 | ||
| Apollo Scientific | PC3949-5g |
trans-4,4'-Difluorochalcone |
102692-35-3 | 98% | 5g |
£10.00 | 2024-07-19 | |
| Apollo Scientific | PC3949-25g |
trans-4,4'-Difluorochalcone |
102692-35-3 | 98% | 25g |
£25.00 | 2024-07-19 | |
| Apollo Scientific | PC3949-100g |
trans-4,4'-Difluorochalcone |
102692-35-3 | 98% | 100g |
£166.00 | 2023-04-12 | |
| Apollo Scientific | PC3949-50g |
trans-4,4'-Difluorochalcone |
102692-35-3 | 98% | 50g |
£43.00 | 2024-07-19 | |
| A2B Chem LLC | AE08181-5g |
4,4'-Difluorochalcone |
102692-35-3 | 95% | 5g |
$35.00 | 2024-04-20 | |
| Ambeed | A183362-25g |
4,4-Dichlorochalcone |
102692-35-3 | 95% | 25g |
$55.0 | 2024-08-02 | |
| A2B Chem LLC | AE08181-1g |
4,4'-Difluorochalcone |
102692-35-3 | 95% | 1g |
$18.00 | 2024-04-20 |
4,4'-Difluorochalcone Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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